PM226

• Molecular Formula: C22H31NO3
• Molecular Weight: 357.5 g/mol
• InChI: InChI=1S/C22H31NO3/c1-7-8-9-10-11-21(2,3)15-12-17(24-6)19-18(13-15)25-22(4,5)16-14-23-26-20(16)19/h12-14H,7-11H2,1-6H3
• InChIKey: VFWIRWAAMNBBFG-UHFFFAOYSA-N

PM226: Selective CB2 Receptor Agonist

PM226 (7-(1,1-dimethylheptyl)-4,4-dimethyl-9-methoxychromeno[3,4-d]isoxazole) is a synthetic chromenoisoxazole compound [1]. It functions as a potent and selective agonist of the cannabinoid type 2 (CB2) receptor, demonstrating nanomolar binding affinity and a high degree of selectivity against the central cannabinoid type 1 (CB1) receptor [2]. Preclinical studies have linked this selective CB2 activation to neuroprotective and anti-inflammatory outcomes in specific in vitro and in vivo models [1].

Selective CB2 agonism High CB2/CB1 selectivity profile reported

Clean pharmacology No reported GPR55 activity

CNS research Predicted BBB penetration supports CNS studies

• [1] Gómez-Cañas M, Morales P, García-Toscano L, Navarrete C, Muñoz E, Jagerovic N, Fernández-Ruiz J, García-Arencibia M, Pazos MR. Biological characterization of PM226, a chromenoisoxazole, as a selective CB2 receptor agonist with neuroprotective profile. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Morales P, Gómez-Cañas M, Navarro G, Hurst DP, Carrillo-Salinas FJ, Lagartera L, Pazos R, Goya P, Reggio PH, Guaza C, Franco R, Fernández-Ruiz J, Jagerovic N. Chromenopyrazole, a Versatile Cannabinoid Scaffold with in Vivo Activity in a Model of Multiple Sclerosis. J Med Chem. 2016 Jul 28;59(14):6753-71. View Source

PM226 Selectivity vs. Generic CB2 Agonists

The functional and pharmacological profiles of CB2 agonists are highly dependent on their specific chemical scaffolds and selectivity ratios. PM226 possesses an exceptionally high selectivity ratio for CB2 over CB1 receptors (>3125-fold), which is substantially greater than that of commonly used reference CB2 agonists [1]. This extreme selectivity, combined with its confirmed inactivity at the GPR55 receptor, a common off-target for cannabinoid ligands, ensures that experimental outcomes can be more reliably attributed to CB2 receptor signaling [1]. Substituting PM226 with a less selective agonist like JWH-133 (~200-fold selective) or a functionally complex one like GW405833, which also acts as a CB1 antagonist, could introduce unwanted central effects or confounded pharmacology, undermining study validity [1].

JWH-133

Lower CB2 selectivity may introduce CB1-mediated confounds at higher concentrations.

GW405833

Non-competitive CB1 antagonist activity may confound CB2-specific readouts.

AM1241

Primarily validated in pain models; disease-model context (MS) may not transfer.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226, a chromenoisoxazole, as a selective CB2 receptor agonist with neuroprotective profile. Pharmacol Res. 2016 Aug;110:205-215. View Source

PM226 Evidence Guide

CB2 over CB1 Selectivity

PM226 demonstrates an exceptionally high selectivity ratio for CB2 over CB1 receptors, quantified at greater than 3125-fold, based on binding affinities (Ki CB2 = 12.8 nM vs. Ki CB1 > 40,000 nM) [1]. This ratio significantly exceeds the selectivity windows observed for other standard CB2 agonists: JWH-133 (Ki CB2 = 3.4 nM vs. Ki CB1 = 677 nM, ~200-fold selective) [2] and HU-308 (Ki CB2 = 22.7 nM vs. Ki CB1 > 10,000 nM, ~440-fold selective) [3]. This indicates PM226 can achieve near-exclusive CB2 engagement at therapeutically relevant concentrations, unlike its comparators which may begin to activate CB1 receptors at higher concentrations.

CB2 Selectivity

Reported

>3125-fold selectivity (Ki CB2 12.8 nM)

Supports CB2-specific binding at assay concentrations

Competitive radioligand binding assay

Evidence Dimension	Selectivity Ratio (CB2/CB1) based on Ki values
Target Compound Data	>3125-fold (Ki CB2 = 12.8 nM; Ki CB1 > 40,000 nM)
Comparator Or Baseline	JWH-133: ~200-fold (Ki CB2 = 3.4 nM; Ki CB1 = 677 nM). HU-308: ~440-fold (Ki CB2 = 22.7 nM; Ki CB1 > 10,000 nM)
Quantified Difference	PM226's selectivity ratio is >15.6 times higher than JWH-133 and >7.1 times higher than HU-308.
Conditions	In vitro competitive radioligand binding assays on membranes from cells expressing human CB1 or CB2 receptors.

Why This Matters

This extreme selectivity is critical for neuroscience and inflammation studies where any CB1 receptor engagement can confound results with psychoactive effects or central side-effects.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Huffman JW, et al. JWH-133. Bioorg Med Chem. 2005 Jan 2;13(1):89-112. View Source
• [3] Hanus L, et al. HU-308: a specific agonist for CB2, a peripheral cannabinoid receptor. Proc Natl Acad Sci U S A. 1999 Dec 7;96(25):14228-33. View Source

GPR55 Inactivity

Beyond the cannabinoid receptors, PM226 displays an exceptionally clean secondary pharmacology profile by showing no functional activity at the GPR55 receptor [1]. This is a critical differentiator from other CB2 agonists; for instance, the widely used agonist GW405833 has been described as acting through a CB1-receptor-dependent mechanism under certain conditions , highlighting confounding polypharmacology. In contrast, PM226's null activity at GPR55 ensures that any observed biological effect is solely mediated by CB2 receptor activation, removing a significant source of experimental noise [1].

GPR55 Activity

Class-level

No functional activity at GPR55

Cleaner pharmacological profile limits off-target noise

GTPγS binding assay; GW405833 shows CB1 antagonist activity

Evidence Dimension	Functional activity at GPR55
Target Compound Data	No activity at GPR55
Comparator Or Baseline	GW405833: exhibits non-competitive CB1 antagonist activity (Ki = 4772 nM for CB1), complicating CB2-focused studies . General class risk: many cannabinoid ligands have documented GPR55 activity.
Quantified Difference	Not applicable (qualitative on/off difference)
Conditions	GTPγS binding assay specific to the CB2 receptor; secondary evaluation at GPR55.

Why This Matters

For researchers focused on isolating CB2-specific signaling pathways, avoiding GPR55 or CB1 crosstalk is essential. PM226's clean profile reduces the need for additional control experiments.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source

Neuroprotection in Striatal Lesion Model

PM226 has been evaluated in a rodent model of mitochondrial damage induced by intrastriatal application of malonate. MRI analysis confirmed that systemic PM226 administration (0.1, 1, and 10 mg/kg, i.p.) significantly decreased the volume of the striatal lesion [1]. This neuroprotective effect was directly and causally linked to CB2 receptor activation, as it was completely reversed by co-administration with the CB2 antagonist AM630 [1]. This contrasts with GW405833, where analgesic and anti-inflammatory effects in some preclinical models were paradoxically mediated through a CB1-dependent mechanism, not pure CB2 activation [2].

Striatal Lesion Model

Reported

Significantly reduced malonate-induced lesion volume

Supports CB2-mediated in vivo neuroprotection endpoint

Reversed by CB2 antagonist AM630; GW405833 effects CB1-dependent

Evidence Dimension	In vivo neuroprotective efficacy
Target Compound Data	Significant reduction in malonate-induced striatal lesion volume (quantified by MRI) at 0.1-10 mg/kg i.p.
Comparator Or Baseline	GW405833: reported analgesic effects dependent on CB1 rather than CB2 mechanisms. Vehicle control in PM226 study demonstrated baseline lesion volume.
Quantified Difference	PM226 reduces lesion volume with confirmed CB2-mediated mechanism; GW405833's effects in other models attributed to CB1 antagonism, not CB2 agonism.
Conditions	Male Sprague-Dawley rats; intrastriatal malonate injection; MRI lesion volume quantification; confirmed by histopathology (Nissl staining, Iba-1 immunostaining, TUNEL assay).

Why This Matters

This is essential for procurement decisions in neuroprotection or Huntington's disease research, where validated in vivo target engagement is required to ensure compound efficacy is truly CB2-mediated.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Clayton N, et al. GW405833, a novel cannabinoid CB2 receptor agonist, produces antihyperalgesia with a CB1 receptor-dependent component. Pain. 2002 Apr;96(3):253-60. View Source

Microglial-Mediated Neuroprotection

In a co-culture model of neuroinflammation, PM226 demonstrated a dose-dependent attenuation of neuronal cell death. When conditioned media from LPS-stimulated BV2 microglial cells, which reduced M213-2O neuronal cell viability (MTT assay), were treated with PM226, neuronal viability was significantly rescued [1]. Crucially, the neuroprotective effect was completely blocked by the CB2 antagonist SR144528, proving a CB2-dependent mechanism. This microglia-centric model distinguishes PM226 from agonists like JWH-133, which is primarily studied in glioma models and has a less characterized profile in microglia-mediated inflammatory neurodegeneration [2].

Microglial Neuroprotection

Reported

Dose-dependent rescue of neuronal viability

Validates microglial CB2 signaling in neuroinflammation model

LPS-stimulated BV2 / M213-2O co-culture; JWH-133 lacks this validation

Evidence Dimension	Functional in vitro neuroprotective efficacy
Target Compound Data	Dose-dependent rescue of neuronal viability following LPS-induced microglial toxicity; CB2-dependent (reversed by SR144528).
Comparator Or Baseline	JWH-133: broader CB2 agonist profile but without specific validation in this microglia-neuron co-culture inflammation model.
Quantified Difference	PM226's protective effect is fully CB2-mediated and demonstrated in a disease-relevant neuroinflammatory assay, whereas JWH-133's primary evidence base is more focused on oncology.
Conditions	BV2 microglial cell line stimulated with LPS; conditioned media transferred to M213-2O neuronal cells; cell viability measured by MTT assay.

Why This Matters

This directly validates PM226's utility for multiple sclerosis or neuroinflammatory disease research, providing a strong evidence-based reason for its procurement over less context-validated CB2 agonists.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Bisogno T, et al. Type-2 cannabinoid receptors in neurodegeneration. Pharmacol Res. 2016 Sep;111:278-287. View Source

Efficacy in MS Demyelination Model

PM226 was evaluated in the acute phase of Theiler's murine encephalomyelitis virus-induced demyelinating disease (TMEV-IDD), a well-established model of primary progressive multiple sclerosis (MS) [1]. Treatment with PM226 dampened neuroinflammation by significantly reducing microglial activation in the TMEV model [1]. This positions PM226 within a specific neuroinflammatory disease context, whereas many standard CB2 agonists like AM1241 primarily report efficacy in pain models, lacking validated data in MS-related neurodegenerative models [2].

MS Demyelination Model

Reported

Reduced microglial activation in TMEV-IDD model

Supports MS-specific neuroinflammation endpoint context

Primary progressive MS model; AM1241 lacks this disease validation

Evidence Dimension	Efficacy in an animal model of multiple sclerosis
Target Compound Data	Reduced microglial activation in the TMEV-IDD model of primary progressive MS.
Comparator Or Baseline	AM1241: primarily documented for analgesic efficacy with selectivity around 82-280x; no significant evidence in the TMEV-IDD MS model.
Quantified Difference	PM226 is validated in a primary progressive MS model; AM1241 lacks this disease-specific validation.
Conditions	TMEV-IDD murine model; acute phase evaluation; quantification of microglial activation.

Why This Matters

This provides a disease-specific reason to select PM226 over other CB2 agonists for research programs focused on multiple sclerosis, as it uniquely demonstrates efficacy in a model using the chromenoisoxazole scaffold.

• [1] Morales P, et al. Chromenopyrazole, a Versatile Cannabinoid Scaffold with in Vivo Activity in a Model of Multiple Sclerosis. J Med Chem. 2016 Jul 28;59(14):6753-71. View Source
• [2] Beltramo M, et al. CB2 receptor-mediated antihyperalgesia: a direct comparison of AM1241 and GW405833. Pain. 2006 Sep;122(1-2):140-8. View Source

Blood-Brain Barrier Penetration

In silico analysis predicted that PM226 has a favorable pharmacokinetic profile and the ability to cross the blood-brain barrier (BBB) [1]. This is a critical requirement for any compound targeting neuroinflammation within the central nervous system (CNS). While other CB2 agonists like JWH-133 are also brain-penetrant, PM226's predicted penetration is essential for its demonstrated in vivo neuroprotective effects in the striatal lesion model, confirming that its high selectivity does not compromise its central exposure [REFS-1, REFS-2].

BBB Penetration

Data to verify

In silico prediction of CNS penetration

Supports brain exposure for CNS target engagement studies

Supported by in vivo striatal efficacy

Evidence Dimension	Predicted CNS penetration
Target Compound Data	In silico prediction of good pharmacokinetic profile and ability to cross the BBB.
Comparator Or Baseline	JWH-133: also brain-penetrant but with significantly lower CB2 selectivity. HU-308: had low CNS penetration in early formulations.
Quantified Difference	Not directly quantifiable (predictive in silico data).
Conditions	In silico ADME prediction; BBB permeability inferred from in vivo CNS efficacy in the malonate model.

Why This Matters

This supports the compound's ability to reach central CB2 receptors in vivo, validating its use for CNS-focused studies where brain penetration is a prerequisite.

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Morales P, et al. Chromenopyrazole, a Versatile Cannabinoid Scaffold. J Med Chem. 2016 Jul 28;59(14):6753-71. View Source

PM226 Application Scenarios

CB2 Neuroprotection in Huntington's Disease

The validated in vivo efficacy of PM226 in the striatal lesion model, where its neuroprotective effect was proven to be solely CB2-dependent, makes it the premier choice for preclinical Huntington's disease research [1]. Its extreme selectivity ensures no confounding CB1-mediated psychoactive side effects, while its predicted CNS penetration supports central target engagement [1].

Microglial CB2 Signaling in MS

PM226's proven ability to dampen microglial activation in the TMEV-IDD model of primary progressive MS and its CB2-dependent rescue of neuronal viability in microglia-neuron co-cultures position it as a critical research tool for dissecting the role of microglial CB2 receptors in neuroinflammation [REFS-1, REFS-2]. This provides strong justification for procurement over less disease-validated CB2 agonists.

Clean CB2 Agonist Panel

When constructing a comprehensive CB2 agonist screen to map signaling pathways, PM226 is essential to include as the 'high-selectivity, zero-GPR55/ low-CB1 comparator'. Its selectivity ratio of >3125-fold and inactivity at GPR55 provide the cleanest pharmacological window, allowing researchers to definitively attribute observed effects to CB2 activation without the confounding crosstalk seen with GW405833 or AM1241 [REFS-1, REFS-3].

SAR of Chromenoisoxazole Scaffold

As the most promising derivative from a 36-compound series of chromenopyrazoles, PM226 serves as the benchmark for developing next-generation CB2 ligands using this specific scaffold [2]. Its selectivity and efficacy profile represent the current pinnacle of this chemotype, making the compound essential for benchmarking new analogues.

Application

Selection Property

Validation Focus

Huntington's disease model research

CB2-mediated neuroprotection context

Striatal lesion model endpoint review

Multiple sclerosis neuroinflammation research

Microglial CB2 signaling context

TMEV-IDD demyelination model endpoint review

CB2 agonist panel screening

High CB2 selectivity and clean GPR55 profile

Selectivity ratio and off-target activity review

Chromenoisoxazole scaffold SAR

Scaffold-dependent selectivity and efficacy

Benchmarking against PM226 selectivity profile

• [1] Gómez-Cañas M, et al. Biological characterization of PM226. Pharmacol Res. 2016 Aug;110:205-215. View Source
• [2] Morales P, et al. Chromenopyrazole, a Versatile Cannabinoid Scaffold. J Med Chem. 2016 Jul 28;59(14):6753-71. View Source